rac-tert-butyl (3R,4R)-3-azido-4-hydroxypiperidine-1-carboxylate
Overview
Description
Rac-tert-butyl (3R,4R)-3-azido-4-hydroxypiperidine-1-carboxylate, also known as rac-t-Bu-AHP, is a synthetic compound that is used in scientific research and laboratory experiments. It is a derivative of piperidine and has a molecular weight of 229.24 g/mol. Rac-t-Bu-AHP has been investigated for its potential applications in drug discovery, biochemistry, and physiology.
Scientific Research Applications
Rac-t-Bu-AHP has been studied for its potential applications in drug discovery and development, biochemistry, and physiology. For example, it has been used to study the structure and function of enzymes and receptors, as well as to investigate the mechanism of action of drugs. It has also been used to study the structure and function of proteins and nucleic acids, as well as to study the mechanism of action of hormones.
Mechanism of Action
Rac-t-Bu-AHP has been shown to interact with enzymes and receptors, leading to changes in their structure and function. It has also been shown to interact with proteins and nucleic acids, leading to changes in their structure and function. In addition, it has been shown to interact with hormones, leading to changes in their structure and function.
Biochemical and Physiological Effects
Rac-t-Bu-AHP has been shown to have biochemical and physiological effects. For example, it has been shown to affect the activity of enzymes, receptors, proteins, and nucleic acids. It has also been shown to affect the activity of hormones. In addition, it has been shown to affect the metabolism of cells and tissues, as well as the expression of genes.
Advantages and Limitations for Lab Experiments
Rac-t-Bu-AHP has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high purity level. It is also stable and has a long shelf life. In addition, it is non-toxic and non-irritating, making it safe to handle in the laboratory.
However, there are some limitations to the use of rac-tert-butyl (3R,4R)-3-azido-4-hydroxypiperidine-1-carboxylate in laboratory experiments. It is not water-soluble and can be difficult to dissolve in organic solvents. In addition, it can be difficult to store and handle due to its sensitivity to light and temperature.
Future Directions
There are several potential future directions for the use of rac-tert-butyl (3R,4R)-3-azido-4-hydroxypiperidine-1-carboxylate in research and laboratory experiments. For example, it could be used to study the structure and function of enzymes, receptors, proteins, and nucleic acids. It could also be used to investigate the mechanism of action of drugs and hormones. In addition, it could be used to study the metabolism of cells and tissues, as well as the expression of genes. Finally, it could be used to develop new drugs and treatments for various diseases.
Synthesis Methods
Rac-t-Bu-AHP can be synthesized in several steps. First, 3-azido-4-hydroxypiperidine is reacted with tert-butyl bromide in the presence of a base such as sodium hydride to form the corresponding tert-butyl ester. The ester is then reacted with a carboxylic acid such as acetic acid in the presence of a base such as sodium hydroxide to form the desired rac-tert-butyl (3R,4R)-3-azido-4-hydroxypiperidine-1-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (3R,4R)-3-azido-4-hydroxypiperidine-1-carboxylate involves the conversion of tert-butyl (3R,4R)-3-hydroxypiperidine-1-carboxylate to the azido derivative, followed by protection of the hydroxyl group and subsequent esterification with tert-butyl chloroformate.", "Starting Materials": [ "tert-butyl (3R,4R)-3-hydroxypiperidine-1-carboxylate", "sodium azide", "triethylamine", "dimethylformamide", "tert-butyl chloroformate", "pyridine" ], "Reaction": [ "Step 1: Conversion of tert-butyl (3R,4R)-3-hydroxypiperidine-1-carboxylate to tert-butyl (3R,4R)-3-azido-4-hydroxypiperidine-1-carboxylate using sodium azide and triethylamine in dimethylformamide.", "Step 2: Protection of the hydroxyl group using tert-butyl dimethylsilyl chloride and imidazole in tetrahydrofuran.", "Step 3: Esterification of the protected hydroxyl group with tert-butyl chloroformate and pyridine in dichloromethane.", "Step 4: Deprotection of the tert-butyl dimethylsilyl group using tetra-n-butylammonium fluoride in tetrahydrofuran." ] } | |
CAS RN |
733758-21-9 |
Product Name |
rac-tert-butyl (3R,4R)-3-azido-4-hydroxypiperidine-1-carboxylate |
Molecular Formula |
C10H18N4O3 |
Molecular Weight |
242.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
